1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: [1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 1-methyl-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C16H12F2N4O3S/c1-21-13(23)3-2-11(20-21)15(24)25-9-6-22(7-9)16-19-14-10(18)4-8(17)5-12(14)26-16/h2-5,9H,6-7H2,1H3
• InChI Key: QUBUPMQONMTRRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)OC2CN(C2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C16H12F2N4O3S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1396860-52-8

Description

1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C16H12F2N4O3S and its molecular weight is 378.35. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Derivatives Synthesis and Evaluation

A study conducted by Gilani et al. (2016) in the "Arabian Journal of Chemistry" explored the synthesis of novel thiazolidin-4-ones and azetidin-2-ones from N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide derivatives of the benzothiazole class. These compounds, including derivatives of azetidin-2-ones, showed moderate to good antimicrobial properties against various bacteria and fungi, indicating potential applications in the field of antimicrobial drug development (Gilani et al., 2016).

Synthesis and Biological Activity of N-Substituted Azetidinones In a study published in "Molecules" by Chavan and Pai (2007), N-substituted-3-chloro-2-azetidinones were synthesized and evaluated for their antibacterial activity against several bacterial strains. The results showed that these compounds exhibited good to moderate antibacterial activity, suggesting their potential use as antibacterial agents (Chavan & Pai, 2007).

Anticancer Activity

Heterocycles Utilizing Thiophene in Anticancer Activity Abdel-Motaal et al. (2020), in their research published in "Acta chimica Slovenica", synthesized new heterocycles using thiophene incorporated thioureido substituent as precursors. These compounds were evaluated for their anticancer activity against the colon HCT-116 human cancer cell line, with several displaying potent activity, indicating their potential in cancer treatment (Abdel-Motaal et al., 2020).

Discovery of Apoptosis-Inducing Agents for Breast Cancer Gad et al. (2020) explored the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its derivatives, testing their cytotoxicity in vitro against MCF-7 and HepG-2 cancer cell lines. Their study, published in "Molecules", found that several compounds showed significant antiproliferative potential, indicating their application in developing breast cancer therapies (Gad et al., 2020).